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Compound of Interest

Compound Name: Perfluoroheptyl iodide

Cat. No.: B042551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Perfluoroheptyl iodide (C7F15I), a member of the per- and polyfluoroalkyl substances (PFAS)

family, is a critical building block in organic synthesis, particularly in the development of novel

pharmaceuticals and advanced materials. Its unique properties, imparted by the highly

fluorinated carbon chain and the reactive carbon-iodine bond, make it a valuable reagent for

introducing perfluoroalkyl moieties into target molecules. This modification can significantly

enhance the metabolic stability, lipophilicity, and biological activity of drug candidates. This

technical guide provides a comprehensive overview of the commercial sources, available purity

grades, and analytical methodologies for assessing the quality of perfluoroheptyl iodide.

Commercial Sources and Purity Grades
Perfluoroheptyl iodide is available from a range of chemical suppliers, catering to both

research and industrial-scale needs. The purity of the commercially available product is a

critical factor for its successful application, especially in the pharmaceutical industry where

stringent quality control is paramount. The table below summarizes the offerings from various

suppliers for perfluoroheptyl iodide and its close analogs, which are often used

interchangeably in research.
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Supplier Product Name CAS Number Stated Purity

Fluorochem
Perfluoro-n-heptyl

iodide
335-58-0 97.0%[1]

Dayang Chem

(Hangzhou) Co., Ltd.

perfluoro-n-heptyl

iodide
335-58-0 Inquire for details[2]

Shanghai Nianxing

Industrial Co., Ltd

perfluoro-n-heptyl

iodide
335-58-0 98.0%[2]

Sigma-Aldrich
Heptadecafluoro-1-

iodooctane
507-63-1 98%[3]

Fluoryx Labs Perfluorooctyl iodide 507-63-1 99.59%[4]

Fluoryx Labs
Perfluoroalkyl iodides,

mixture
25398-32-7 > 98%[5]

LGC Standards Perfluoroheptyl Iodide 335-58-0
Reference

Standard[6]

Experimental Protocols for Purity Determination
The purity of perfluoroheptyl iodide is typically assessed using standard analytical techniques

such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance

(NMR) spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for separating and identifying volatile and semi-volatile

compounds in a mixture, making it well-suited for analyzing the purity of perfluoroheptyl
iodide.

Methodology:

Sample Preparation: A dilute solution of perfluoroheptyl iodide is prepared in a suitable

solvent, such as ethyl acetate or hexane.

Injection: A small volume (typically 1 µL) of the prepared sample is injected into the GC.
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Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a

capillary column (e.g., DB-5 or equivalent). The separation is based on the differential

partitioning of the analytes between the mobile phase (carrier gas) and the stationary phase

(column coating). The oven temperature is programmed to ramp from a low initial

temperature to a higher final temperature to ensure the elution of all components.

Detection: As the separated components elute from the column, they enter the mass

spectrometer. The molecules are ionized (typically by electron ionization), and the resulting

ions are separated based on their mass-to-charge ratio.

Data Analysis: The resulting chromatogram shows peaks corresponding to different

components in the sample. The area under each peak is proportional to the concentration of

that component. The mass spectrum of the main peak is compared to a reference library

(e.g., NIST) to confirm the identity of perfluoroheptyl iodide. Impurities will appear as

separate peaks with their own characteristic mass spectra. The purity is calculated by

dividing the area of the main peak by the total area of all peaks.[7][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹⁹F NMR is a particularly powerful tool for the analysis of fluorinated compounds due to the

high natural abundance and sensitivity of the ¹⁹F nucleus.

Methodology:

Sample Preparation: A small amount of the perfluoroheptyl iodide sample is dissolved in a

deuterated solvent (e.g., chloroform-d, acetone-d₆) in an NMR tube. An internal standard

with a known ¹⁹F signal, such as trifluorotoluene, may be added for quantitative analysis.[9]

Data Acquisition: The ¹⁹F NMR spectrum is acquired on a high-field NMR spectrometer. Key

acquisition parameters include the spectral width, acquisition time, and relaxation delay. For

quantitative measurements, a longer relaxation delay is used to ensure complete relaxation

of all fluorine nuclei.[2]

Data Analysis: The ¹⁹F NMR spectrum of perfluoroheptyl iodide will show distinct signals

for each unique fluorine environment in the molecule. The chemical shift, splitting pattern

(due to F-F coupling), and integration of these signals provide detailed structural information.

The presence of impurities will be indicated by additional peaks in the spectrum. The purity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b042551?utm_src=pdf-body
https://www.chromatographyonline.com/view/gc-ms-targeted-analysis-pfas-expand-knowledge-toxicokinetic-data
https://www.innovatechlabs.com/newsroom/2635/unlocking-the-potential-of-gc-ms-for-pfas-detection-a-focus-on-pfoa-quantification/
https://www.benchchem.com/product/b042551?utm_src=pdf-body
https://apps.dtic.mil/sti/trecms/pdf/AD1215045.pdf
https://chem.ch.huji.ac.il/nmr/techniques/1d/row2/f.html
https://www.benchchem.com/product/b042551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


can be determined by comparing the integration of the signals corresponding to

perfluoroheptyl iodide with the integration of the signals from the internal standard or from

impurities.[10][11][12]

Synthesis and Purification Workflow
Perfluoroalkyl iodides are commonly synthesized via a telomerization reaction. The following

workflow outlines the general steps involved in the synthesis and purification of

perfluoroheptyl iodide.

Synthesis Purification Quality Control

Reactants
(Tetrafluoroethylene, Perfluoroethyl iodide)

Telomerization Reactor
(High Temperature & Pressure)

 Introduction 
Crude Product Mixture

 Reaction 
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Caption: General workflow for the synthesis and purification of Perfluoroheptyl iodide.

Signaling Pathway: Stimulation of Steroidogenesis
by Perfluoroalkyl Iodides
Recent research has indicated that perfluorooctyl iodide (PFOI), a close structural analog of

perfluoroheptyl iodide, can act as an endocrine disruptor by stimulating steroidogenesis. The

proposed mechanism involves the activation of the cyclic adenosine monophosphate (cAMP)

signaling pathway.[1][13][14]
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Caption: Proposed cAMP signaling pathway activated by Perfluorooctyl Iodide.

This pathway highlights how PFOI can activate adenylate cyclase, leading to an increase in

intracellular cAMP levels.[13] This, in turn, activates Protein Kinase A (PKA), which then
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phosphorylates and activates transcription factors like CREB (cAMP response element-binding

protein).[15][16] Activated CREB upregulates the expression of key steroidogenic genes, such

as StAR (Steroidogenic Acute Regulatory Protein) and CYP11A1 (Cytochrome P450 Family 11

Subfamily A Member 1), ultimately resulting in increased production of steroid hormones.[13]

[17] This endocrine-disrupting activity underscores the importance of understanding the

biological effects of perfluoroalkyl iodides in drug development and environmental science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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